Cas no 2229379-28-4 (tert-butyl N-{2-4-(2-methylpropyl)phenyl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-4-(2-methylpropyl)phenyl-1-oxopropan-2-yl}carbamate
• CAS No: 2229379-28-4
• MF: C₁₈H₂₇NO₃
• MW: 305.411885499954
• CID: 6202648
• PubChem ID: 165751994
• Update Time: 2025-05-22

tert-butyl N-{2-4-(2-methylpropyl)phenyl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-4-(2-methylpropyl)phenyl-1-oxopropan-2-yl}carbamate
• 2229379-28-4
• tert-butyl N-{2-[4-(2-methylpropyl)phenyl]-1-oxopropan-2-yl}carbamate
• EN300-1884524

• Inchi： 1S/C18H27NO3/c1-13(2)11-14-7-9-15(10-8-14)18(6,12-20)19-16(21)22-17(3,4)5/h7-10,12-13H,11H2,1-6H3,(H,19,21)
• InChI Key： PLCSYBOLMZTDNV-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(=CC=1)CC(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.19909372g/mol
• Monoisotopic Mass: 305.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{2-4-(2-methylpropyl)phenyl-1-oxopropan-2-yl}carbamate

tert-butyl N-{2-4-(2-methylpropyl)phenyl-1-oxopropan-2-yl}carbamate: A Comprehensive Overview

tert-butyl N-{2-4-(2-methylpropyl)phenyl-1-oxopropan-2-yl}carbamate (CAS No. 2229379-28-4) is a complex organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of carbamates, which are widely used in agriculture, pharmaceuticals, and materials science due to their versatile properties. The tert-butyl group in its structure contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis.

The molecular formula of tert-butyl N-{2-4-(2-methylpropyl)phenyl-1-oxopropan-2-yl}carbamate is C₁₈H₃₀N₂O₃, with a molecular weight of 338.45 g/mol. Its structure consists of a tert-butyl carbamate moiety attached to a substituted phenyl group via a propanone linkage. The 4-(2-methylpropyl)phenyl group introduces steric hindrance and electronic effects that influence the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of polymer chemistry. Researchers have explored its use as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that incorporating tert-butyl N-{...}carbamate into polyurethane formulations significantly enhances their resistance to environmental degradation.

In the agricultural sector, this compound has been investigated as a potential precursor for bioactive agents. Its ability to undergo controlled hydrolysis under specific conditions makes it an attractive candidate for slow-release fertilizers and pesticides. A 2023 paper in *Journal of Agricultural and Food Chemistry* reported that derivatives of this compound exhibit promising activity against common crop pests, with minimal environmental toxicity.

The synthesis of tert-butyl N-{...}carbamate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient production routes, reducing costs and minimizing waste. For example, the use of microwave-assisted synthesis has been shown to accelerate reaction times while maintaining high yields.

From a physical chemistry perspective, this compound exhibits interesting thermodynamic properties. Its melting point is approximately 155°C, while its boiling point exceeds 300°C under standard conditions. These characteristics make it suitable for applications requiring thermal stability, such as in high-performance adhesives and coatings.

In terms of environmental impact, studies have shown that tert-butyl N-{...}carbamate degrades relatively quickly under aerobic conditions, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its long-term environmental fate and potential risks.

The versatility of tert-butyl N-{...}carbamate lies in its ability to participate in a wide range of chemical transformations. It can serve as both an electrophilic and nucleophilic agent depending on the reaction conditions, making it a valuable tool in organic synthesis. Its applications span from drug discovery to advanced materials development, underscoring its importance in modern chemistry.

In conclusion, tert-butyl N-{...}carbamate (CAS No. 2229379-28-4) is a multifaceted compound with significant potential across various industries. Its unique chemical properties and versatile reactivity continue to drive innovative research and development efforts worldwide.